6-Amino-5-bromopicolinamide

• Molecular Formula: C6H6BrN3O
• Molecular Weight: 216.04 g/mol
• IUPAC Name: 6-amino-5-bromopyridine-2-carboxamide
• InChI: InChI=1S/C6H6BrN3O/c7-3-1-2-4(6(9)11)10-5(3)8/h1-2H,(H2,8,10)(H2,9,11)
• InChI Key: UBMOAKVXXYHFFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1Br)N)C(=O)N

Description

6-Amino-5-bromopicolinamide is an organic compound with the molecular formula C6H6BrN3O It is a derivative of picolinamide, characterized by the presence of an amino group at the 6th position and a bromine atom at the 5th position on the pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Amino-5-bromopicolinamide typically involves the bromination of picolinamide followed by the introduction of an amino group. One common method includes the use of bromine in the presence of a suitable solvent to achieve bromination. The subsequent introduction of the amino group can be accomplished through nucleophilic substitution reactions using ammonia or amines under controlled conditions .

Industrial Production Methods: Industrial production of this compound may involve large-scale bromination and amination processes. These processes are optimized for high yield and purity, often employing continuous flow reactors and advanced purification techniques such as silica chromatography .

Chemical Reactions Analysis

Types of Reactions: 6-Amino-5-bromopicolinamide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as hydroxyl or alkyl groups.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions:

Substitution Reactions: Reagents like sodium hydroxide or alkyl halides in the presence of a base.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction Reactions: Reducing agents like sodium borohydride or lithium aluminum hydride.

Major Products Formed:

Substitution Products: Depending on the nucleophile used, products like 6-amino-5-hydroxypicolinamide or 6-amino-5-alkylpicolinamide can be formed.

Oxidation Products: Oxidized derivatives with additional functional groups.

Reduction Products: Reduced forms with altered oxidation states.

Scientific Research Applications

6-Amino-5-bromopicolinamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in various biological pathways.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-Amino-5-bromopicolinamide involves its interaction with specific molecular targets. It can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use. For instance, in medicinal chemistry, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

• 3-Amino-5-bromopyridine-2-carboxamide
• 5-Bromo-2-nitropyridin-3-amine
• 5-Bromo-4-chloropyridin-3-amine

Comparison: 6-Amino-5-bromopicolinamide is unique due to its specific substitution pattern on the pyridine ring, which imparts distinct chemical reactivity and biological activity. Compared to similar compounds, it offers a unique combination of properties that make it valuable for specific applications in research and industry .